BENGHE Validation & Comparative

Check Availability & Pricing

Disperse Red 354: A Performance Comparison
with Anthraquinone Dye Alternatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 354

Cat. No.: B072953

For researchers and professionals in drug development, the selection of appropriate dyes is
critical for a variety of applications, from staining biological samples to incorporation into device
coatings. Anthraquinone dyes, a class of synthetic colorants known for their vibrancy and
stability, are often considered. This guide provides a comparative performance overview of
Disperse Red 354 against other red anthraquinone disperse dyes, C.I. Disperse Red 60 and
C.l. Disperse Red 167.

While specific quantitative fastness data for Disperse Red 354 is not readily available in
published literature or technical data sheets, a qualitative assessment of its properties can be
made based on available information.[1] Disperse Red 354 is characterized as a dark red
powder suitable for high-temperature and high-pressure dyeing methods.[1] It is noted to have
poor performance in carrier dyeing methods.[1]

Quantitative Performance Data of Anthraquinone
Disperse Dyes

The following table summarizes the key performance indicators for C.I. Disperse Red 60 and
C.l. Disperse Red 167, based on standardized testing protocols. These dyes are structurally
related to the anthraquinone chemical class and serve as relevant benchmarks for
performance.
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. Wash Sublimation
Light Fastness
Dye Name C.l. Name Fastness (ISO Fastness (ISO
(ISO 105-B02)
105-C06) 105-P01)
Disperse Red 60 60756 6[2] 4-5[2] 4]2]
Disperse Red
- 6-7[3] 4-5[3] 4-5[3]

167

Note: Fastness is graded on a scale of 1 to 5 for wash and sublimation fastness (5 being the
best) and on a scale of 1 to 8 for light fastness (8 being the best).

Experimental Protocols

The performance data presented in this guide is determined by standardized experimental
protocols established by the International Organization for Standardization (1ISO). These
methods ensure that the results are reproducible and comparable across different laboratories
and materials.

Light Fastness Testing (ISO 105-B02)

This method is designed to determine the resistance of the color of textiles to the action of an
artificial light source that simulates natural daylight.

e Specimen Preparation: A specimen of the dyed textile is prepared according to the specified
dimensions.

o Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of
temperature and humidity. Simultaneously, a set of blue wool references with known light
fastness are exposed under the same conditions.

o Assessment: The change in color of the test specimen is assessed by comparing it with the
change in color of the blue wool references. The light fastness is rated on a scale of 1 to 8,
where 1 indicates very low light fastness and 8 indicates very high light fastness.

Wash Fastness Testing (ISO 105-C06)
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This method evaluates the resistance of the color of textiles to domestic and commercial
laundering procedures.

Specimen Preparation: A specimen of the dyed textile is attached to a multi-fiber adjacent
fabric, which consists of strips of different common fiber types.

» Washing Procedure: The composite specimen is placed in a stainless-steel container with a
specified volume of soap solution and stainless-steel balls to simulate the mechanical action
of a washing machine. The container is then agitated in a laundering apparatus at a specified
temperature and for a specific duration.

e Rinsing and Drying: After the washing cycle, the specimen is rinsed and dried under
specified conditions.

o Assessment: The change in color of the specimen and the degree of staining on the adjacent
multi-fiber fabric are assessed using a grey scale. The grey scale for assessing color change
ranges from 1 (poor) to 5 (excellent).

Sublimation Fastness Testing (ISO 105-P01)

This test determines the resistance of the color of textiles to the action of dry heat, as would be
experienced during processes like ironing or calendering.

e Specimen Preparation: A specimen of the dyed textile is prepared.

e Heat Treatment: The specimen is placed in a heating device and subjected to a specific
temperature and pressure for a set duration. The test can be carried out under three
conditions: dry, damp, and wet.

e Assessment: The change in color of the specimen and the staining of an adjacent undyed
fabric are evaluated using the grey scale immediately after the test and again after a
conditioning period. The rating is on a scale of 1 to 5, with 5 indicating the best fastness.[4]

Classification of Disperse Dyes by Energy Level

Disperse dyes are often categorized by their energy level, which relates to their sublimation
fastness and the temperature required for dyeing. This classification is crucial for selecting the
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appropriate dye for a specific application and dyeing process.
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Caption: Classification of disperse dyes based on energy levels and their corresponding

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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